Cas no 2013114-76-4 (2,5,5-Trimethylheptan-1-ol)

• Product Name: 2,5,5-Trimethylheptan-1-ol
• CAS No: 2013114-76-4
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 6206309
• PubChem ID: 137942160
• Update Time: 2025-11-07

2,5,5-Trimethylheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2013114-76-4
• 2,5,5-Trimethylheptan-1-ol
• EN300-6506334

• Inchi： 1S/C10H22O/c1-5-10(3,4)7-6-9(2)8-11/h9,11H,5-8H2,1-4H3
• InChI Key： XIFPTQIWXRIYDE-UHFFFAOYSA-N
• SMILES： OCC(C)CCC(C)(C)CC

Computed Properties

• Exact Mass: 158.167065321g/mol
• Monoisotopic Mass: 158.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,5,5-Trimethylheptan-1-ol

Chemical Profile: CAS No. 2013114-76-4 - 2,5,5-Trimethylheptan-1-ol

CAS No. 2013114-76-4, commonly referred to as 2,5,5-trimethylheptan-1-ol, is a compound of significant interest in the field of organic chemistry. This alcohol is characterized by its unique structure and properties, making it a valuable component in various industrial and research applications. The molecule consists of a heptane backbone with hydroxyl and methyl substituents at specific positions, contributing to its distinct chemical behavior.

The structure of 2,5,5-trimethylheptan-1-ol is defined by a seven-carbon chain with hydroxyl (-OH) group attached to the first carbon and methyl (-CH₃) groups on the second and fifth carbons. This configuration imparts the compound with specific physical and chemical properties. Recent studies have highlighted its potential in the synthesis of bioactive molecules and its role in catalytic processes.

In terms of physical properties, 2,5,5-trimethylheptan-1-ol exhibits a melting point of approximately -80°C and a boiling point around 98°C at standard atmospheric pressure. Its density is about 0.8 g/cm³, indicating it is less dense than water. These properties make it suitable for use in solvents and as an intermediate in organic synthesis.

The synthesis of CAS No. 2013114-76-4 can be achieved through various methods. One common approach involves the acid-catalyzed hydration of alkenes using specific catalysts to direct the addition of water to the desired position on the carbon chain. Another method employs the reduction of ketones or aldehydes using reducing agents like sodium borohydride or lithium aluminum hydride.

2,5,5-trimethylheptan-1-ol finds applications in several industries. In the fragrance industry, it is used as a component in perfumes due to its pleasant odor profile. Additionally, it serves as an intermediate in the production of pharmaceuticals and agrochemicals. Recent research has explored its use in bio-based materials and green chemistry initiatives.

The environmental impact of CAS No. 2013114-76-4 has also been a topic of interest. Studies have shown that it biodegrades efficiently under aerobic conditions, making it an eco-friendly option for certain applications. Its low toxicity profile further enhances its suitability for use in consumer products.

In conclusion, CAS No. 2013114-76-4, or 2,5,5-trimethylheptan-1 ol, is a versatile compound with diverse applications across multiple sectors. Its unique chemical structure and favorable physical properties make it an essential component in modern organic chemistry research and industrial processes.